3-[(1H-Indol-3-yl)sulfanyl]prop-2-enoic acid

• CAS RN: 61164-48-5
• Molecular Formula: C11H9NO2S
• Molecular Weight: 219.26 g/mol
• IUPAC Name: 3-(1H-indol-3-ylsulfanyl)prop-2-enoic acid
• InChI: InChI=1S/C11H9NO2S/c13-11(14)5-6-15-10-7-12-9-4-2-1-3-8(9)10/h1-7,12H,(H,13,14)
• InChI Key: WQCWYVLSYDGDBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)SC=CC(=O)O

Description

3-[(1H-Indol-3-yl)sulfanyl]prop-2-enoic acid is a useful research compound. Its molecular formula is C11H9NO2S and its molecular weight is 219.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

-- A mixture of 35.0 g (0.5 mole) of propiolic acid, 97 g (0.5 mole) of 3-mercaptoindole and 500 ml of 1N NaOH solution is stirred for 1 hour at 95° C. The solution is cooled and the precipitated solid washed with water and discarded. The filtrate is acidified with 4N HCl and the gummy precipitate extracted with ether. The ether is dried and evaporated and the residue recrystallized from 250 ml of acetonitrile to give 88 g of product, mp 172°-173° C.

Synthesis routes and methods II

Procedure details